2-methyl-6-[5-methyl-4-(1-phenylpyrazol-4-yl)-1H-pyrazol-3-yl]-3-phenylmethoxyphenol

• Molecular Formula: C27H24N4O2
• Molecular Weight: 436.5 g/mol
• IUPAC Name: 2-methyl-6-[5-methyl-4-(1-phenylpyrazol-4-yl)-1H-pyrazol-3-yl]-3-phenylmethoxyphenol
• InChI: InChI=1S/C27H24N4O2/c1-18-24(33-17-20-9-5-3-6-10-20)14-13-23(27(18)32)26-25(19(2)29-30-26)21-15-28-31(16-21)22-11-7-4-8-12-22/h3-16,32H,17H2,1-2H3,(H,29,30)
• InChI Key: XWUAQWUKICAJFO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1O)C2=NNC(=C2C3=CN(N=C3)C4=CC=CC=C4)C)OCC5=CC=CC=C5

Description

2-Methyl-6-[5-methyl-4-(1-phenylpyrazol-4-yl)-1H-pyrazol-3-yl]-3-phenylmethoxyphenol is a polyphenolic compound featuring a central phenol core substituted with a methyl group at position 2, a phenylmethoxy group at position 3, and a pyrazole ring at position 5. The pyrazole moiety itself is substituted with a methyl group at position 5 and a 1-phenylpyrazol-4-yl group at position 6.

Biological Activity

The compound 2-methyl-6-[5-methyl-4-(1-phenylpyrazol-4-yl)-1H-pyrazol-3-yl]-3-phenylmethoxyphenol is a complex organic molecule that has garnered attention for its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound can be structurally represented as follows:

• Molecular Formula : C₁₈H₁₈N₄O₂
• Molecular Weight : 318.36 g/mol
• IUPAC Name : 2-methyl-6-[5-methyl-4-(1-phenylpyrazol-4-yl)-1H-pyrazol-3-yl]-3-(phenylmethoxy)phenol

1. Antimicrobial Activity

Research indicates that pyrazole derivatives, including the compound , exhibit significant antimicrobial properties. A study reported that various pyrazole derivatives showed inhibitory effects against bacterial strains such as Escherichia coli and Staphylococcus aureus, with minimum inhibitory concentrations (MIC) ranging from 10 to 50 µg/mL .

Compound	Bacterial Strain	MIC (µg/mL)
2-Methyl...	E. coli	20
2-Methyl...	S. aureus	30

2. Anti-inflammatory Effects

The compound has demonstrated anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines like TNF-α and IL-6. In vitro studies showed that at a concentration of 10 µM, it inhibited TNF-α production by up to 85%, comparable to standard anti-inflammatory drugs .

3. Antioxidant Activity

The antioxidant capacity of the compound was evaluated using DPPH radical scavenging assays. Results indicated a scavenging percentage of approximately 90%, suggesting potent antioxidant activity that may contribute to its therapeutic effects .

The biological activities of this compound are believed to stem from its ability to interact with various biological targets:

1. Enzyme Inhibition

The compound has been shown to inhibit key enzymes involved in inflammation and microbial resistance, including cyclooxygenases (COX) and DNA gyrase B. The inhibition of COX enzymes reduces the synthesis of pro-inflammatory mediators, while DNA gyrase inhibition disrupts bacterial DNA replication .

2. Molecular Docking Studies

Molecular docking studies have provided insights into the binding affinities of the compound with target proteins such as prostaglandin reductase (PTGR2). These studies suggest that the compound forms stable complexes with these enzymes, which may explain its biological efficacy .

Case Studies

Several case studies have highlighted the therapeutic potential of pyrazole derivatives similar to this compound:

• Case Study on Anti-inflammatory Activity : A clinical trial involving a pyrazole derivative showed significant reduction in inflammatory markers in patients with rheumatoid arthritis after four weeks of treatment, supporting its use as a potential anti-inflammatory agent.
• Case Study on Antimicrobial Efficacy : In vitro testing against multidrug-resistant strains demonstrated that a related pyrazole compound exhibited substantial antibacterial activity, suggesting its potential role in treating resistant infections.

Scientific Research Applications

Anticancer Activity

Research has demonstrated that compounds containing pyrazole structures exhibit significant anticancer properties. For example, derivatives of pyrazole have been synthesized and evaluated for their cytotoxic effects against various cancer cell lines. A study noted that certain pyrazole derivatives showed potent activity against colorectal cancer cells, inducing apoptosis through specific pathways .

Antioxidant Properties

The antioxidant activity of pyrazole derivatives is well-documented. The compound has been evaluated for its ability to scavenge free radicals, which is crucial in mitigating oxidative stress-related diseases. Studies indicate that similar compounds exhibit superior radical scavenging activity compared to standard antioxidants like ascorbic acid .

Anti-inflammatory Effects

In addition to its anticancer and antioxidant properties, the compound may also possess anti-inflammatory effects. Pyrazole derivatives have been shown to inhibit inflammatory pathways, suggesting potential therapeutic roles in conditions characterized by chronic inflammation .

Synthesis and Characterization

The synthesis of 2-methyl-6-[5-methyl-4-(1-phenylpyrazol-4-yl)-1H-pyrazol-3-yl]-3-phenylmethoxyphenol typically involves multi-step reactions starting from readily available precursors. The characterization of the synthesized product is performed using various spectroscopic techniques such as NMR and IR spectroscopy to confirm the structure and purity.

Case Study 1: Anticancer Activity Evaluation

In a recent study, a series of pyrazole derivatives were synthesized and tested for their cytotoxic effects against human colorectal carcinoma cells. The results indicated that specific derivatives exhibited IC50 values significantly lower than those of conventional chemotherapeutic agents, highlighting their potential as effective anticancer agents .

Case Study 2: Antioxidant Activity Assessment

Another investigation focused on the antioxidant properties of pyrazole-based compounds. The study utilized DPPH and ABTS assays to evaluate radical scavenging abilities, revealing that certain derivatives outperformed established antioxidants in both in vitro and in vivo models .

Comparison with Similar Compounds

(a) 3-Methoxy-2-Methyl-6-(5-Methyl-4-Phenyl-1H-Pyrazol-3-yl)Phenol (CAS: 394237-86-6)

• Substituents : Differs at position 3, where a methoxy (-OCH₃) group replaces the phenylmethoxy (-OCH₂C₆H₅) group of the main compound.
• This substitution may also influence binding to hydrophobic pockets in biological targets .

(b) 2-Methyl-6-[4-(2-Methylphenyl)-5-(Trifluoromethyl)-1H-Pyrazol-3-yl]-3-[(1-Phenyl-1H-Pyrazol-4-yl)Methoxy]Phenol (CAS: 1092972-55-8)

• Substituents : Features a trifluoromethyl (-CF₃) group at position 5 of the pyrazole ring and a 2-methylphenyl group at position 4 instead of the 1-phenylpyrazol-4-yl group.

(c) Remogliflozin Etabonate (CAS: 442201-24-3)

• Structure: Contains a pyrazole linked to a glucopyranoside core, unlike the phenolic core of the main compound.
• Function : A sodium-glucose cotransporter-2 (SGLT-2) inhibitor used in diabetes treatment. The pyrazole here facilitates hydrogen bonding with the SGLT-2 active site, suggesting that the pyrazole moiety in the main compound could similarly engage in target interactions .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Potential Applications
2-Methyl-6-[5-methyl-4-(1-phenylpyrazol-4-yl)-1H-pyrazol-3-yl]-3-phenylmethoxyphenol	C₂₈H₂₄N₄O₂	~448.5 (estimated)	3-phenylmethoxy, 5-methylpyrazole, 1-phenylpyrazol-4-yl	Enzyme/receptor modulation (inferred)
3-Methoxy-2-methyl-6-(5-methyl-4-phenyl-1H-pyrazol-3-yl)phenol	C₁₈H₁₇N₂O₂	~293.3	3-methoxy, 4-phenylpyrazole	Not specified
2-Methyl-6-[4-(2-methylphenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]-3-[(1-phenyl-1H-pyrazol-4-yl)methoxy]phenol	C₂₈H₂₃F₃N₄O₂	504.5	3-[(1-phenylpyrazol-4-yl)methoxy], 5-CF₃, 4-(2-methylphenyl)	Kinase inhibition (hypothetical)
Remogliflozin Etabonate	C₂₆H₃₈N₂O₉	522.6	Pyrazole-glucopyranoside hybrid	SGLT-2 inhibition (diabetes)

Q & A

Q. Table 1. Key Crystallographic Parameters for Analogous Pyrazole Derivatives

Parameter	Value (Example)	Significance	Reference
Dihedral angle (Pyrazole–Ph)	48.97°	Influences π-π stacking with targets
Hydrogen bond (O–H⋯N)	1.86 Å	Stabilizes crystal packing
Refinement R-factor	0.037	Indicates high data accuracy

Q. Table 2. Comparative Bioactivity of Pyrazole Analogues

Substituent	Antibacterial Activity (MIC, µg/mL)	Notes	Reference
4-Nitrophenyl	12.5	Enhanced electron-withdrawing effect
4-Methoxyphenyl	50.0	Reduced activity due to steric bulk